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Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-5-nitropyridine. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

Hazard Identification and GHS Classification
2-Fluoro-5-nitropyridine is classified as a hazardous substance.[1][2] It is crucial to be aware

of its primary hazards before handling.

GHS Classification Summary:[1][3]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Oral Toxicity 4 H302: Harmful if swallowed

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Primary Routes of Exposure: Inhalation, skin contact, and eye contact.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[2] All

PPE should be inspected prior to use.[2]
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Protection Type Specification Purpose

Eye Protection

Tight-sealing safety goggles or

a face shield.[1][2] Conforming

to OSHA's 29 CFR 1910.133

or European Standard EN166.

[1][4]

Protects against chemical

splashes and particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[2]

Prevents skin contact and

irritation.[2]

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[1][2]

Shields skin from accidental

spills and contamination.[2]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[1][2] If ventilation

is inadequate, a NIOSH/MSHA

approved respirator with a

particle filter is recommended.

[1][5]

Prevents inhalation of harmful

vapors or dust.[2]

Safe Handling and Operational Workflow
A systematic approach to handling 2-Fluoro-5-nitropyridine is essential to minimize risk. The

following workflow outlines the key steps from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1392114&productDescription=2-HYDRXY-5-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC452450010&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluoropyridine_3_boronic_acid.pdf
https://www.benchchem.com/product/b1295090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 2-Fluoro-5-nitropyridine

Preparation

Handling

Cleanup & Spill Management

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Ventilated Workspace (Fume Hood)

Weigh Solid/Measure Liquid in Hood

Perform Experiment

Decontaminate Glassware & SurfacesIf Spill Occurs

Collect Waste in Labeled Hazardous Waste Container

Minor Spill: Absorb with inert material Major Spill: Evacuate and follow emergency procedures

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Safe handling workflow for 2-Fluoro-5-nitropyridine.
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Experimental Protocols:

Preparation: Always review the Safety Data Sheet (SDS) before starting any work.[2] Ensure

that a properly functioning chemical fume hood is available.[1][2] All necessary PPE should

be worn before entering the work area.

Handling:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

This substance is moisture-sensitive; store away from water/moisture and oxidizing

agents.[6] Store under an inert gas.[6]

First-Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1] If you

feel unwell, call a POISON CENTER or

doctor/physician.[1] If breathing is difficult, give

oxygen.[7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing and wash it

before reuse.[1] If skin irritation occurs, get

medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes.

[1] If eye irritation persists, get medical

advice/attention.[1]

Ingestion

Rinse mouth.[1] Call a POISON CENTER or

doctor/physician if you feel unwell.[1] Do not

induce vomiting.[7]

Accidental Release and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Management:

Minor Spills: For small spills, sweep up or absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable, labeled container for disposal.[4][8]

Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency

responders.[8] Shut off all possible sources of ignition.[8]

Disposal Protocol:
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Waste Collection: All waste materials, including contaminated PPE and spill cleanup

materials, should be collected in a properly labeled, sealed container for hazardous waste.[2]

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1] Do

not empty into drains.[4] All disposal practices must comply with local, regional, and national

regulations.[8]

By adhering to these safety and handling protocols, you can significantly mitigate the risks

associated with 2-Fluoro-5-nitropyridine and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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